Cas no 107938-04-5 (Piperazine,1-(1,1-dimethylethyl)-4-nitroso-)

Piperazine,1-(1,1-dimethylethyl)-4-nitroso- structure
107938-04-5 structure
Product Name:Piperazine,1-(1,1-dimethylethyl)-4-nitroso-
CAS No:107938-04-5
MF:C8H17N3O
MW:171.240081548691
CID:127744
PubChem ID:13708295
Update Time:2025-04-18

Piperazine,1-(1,1-dimethylethyl)-4-nitroso- Chemical and Physical Properties

Names and Identifiers

    • Piperazine,1-(1,1-dimethylethyl)-4-nitroso-
    • 1-TERT-BUTYL-4-NITROSOPIPERAZINE
    • Piperazine, 1-(1,1-dimethylethyl)-4-nitroso- (9CI)
    • SCHEMBL1700300
    • 107938-04-5
    • DTXSID40547303
    • Inchi: 1S/C8H17N3O/c1-8(2,3)10-4-6-11(9-12)7-5-10/h4-7H2,1-3H3
    • InChI Key: QEXFGMQSLGQHJS-UHFFFAOYSA-N
    • SMILES: O=NN1CCN(CC1)C(C)(C)C

Computed Properties

  • Exact Mass: 171.13731
  • Monoisotopic Mass: 171.137162174g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 156
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 35.9Ų

Experimental Properties

  • PSA: 35.91
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